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Compound of Interest

Compound Name: GNE-781

Cat. No.: B607696 Get Quote

Technical Support Center: GNE-781
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper handling and storage of the GNE-
781 compound.

Frequently Asked Questions (FAQs)
1. What is the recommended storage condition for GNE-781?

GNE-781 should be stored at -20°C for long-term use.[1][2][3] Under these conditions, the solid

compound is stable for at least four years.[1] For stock solutions in DMSO, it is recommended

to store them at -80°C for up to two years or at -20°C for up to one year, preferably under a

nitrogen atmosphere.[2] Aliquoting stock solutions is advised to prevent repeated freeze-thaw

cycles.[4]

2. How do I dissolve GNE-781?

GNE-781 is soluble in several organic solvents, including DMSO, acetonitrile, and ethanol.[1][5]

For in vitro experiments, DMSO is a common solvent. It can be dissolved in DMSO at

concentrations up to 125 mg/mL.[4] Using fresh, moisture-free DMSO is crucial, as its

hygroscopic nature can negatively impact solubility.[2][4] Sonication can aid in dissolution.[5]

3. What is the stability of GNE-781 in solution?
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Stock solutions of GNE-781 in DMSO are stable for up to two years when stored at -80°C and

for one year at -20°C.[2] It is recommended to use freshly prepared solutions for experiments

whenever possible.

4. Can GNE-781 be used for in vivo studies?

Yes, GNE-781 is orally active and has been used in animal models.[2][5][6] For oral

administration, a common formulation involves dissolving the compound in a vehicle such as

10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2] Another suggested vehicle is a

mixture of DMSO and corn oil.[4]

5. What is the mechanism of action of GNE-781?

GNE-781 is a highly potent and selective inhibitor of the bromodomains of CREB-binding

protein (CBP) and p300.[1][6][7][8] It exhibits high selectivity for CBP/p300 over other

bromodomain-containing proteins like BRD4.[1][2][7] This inhibition can modulate the

expression of genes like MYC and affect cellular processes such as T cell differentiation.[1][2]

[7]

Data Presentation
GNE-781 Properties

Property Value Source

Molecular Formula C₂₇H₃₃F₂N₇O₂ [1]

Molecular Weight 525.6 g/mol [1]

CAS Number 1936422-33-1 [1]

Purity ≥98% [1]

Solubility Data
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Solvent Concentration Notes Source

DMSO
100 mg/mL (190.26

mM)

Ultrasonic

recommended.

Hygroscopic DMSO

can affect solubility.

[2][9]

DMSO
125 mg/mL (237.82

mM)
Use fresh DMSO. [4]

DMSO
95 mg/mL (180.75

mM)

Sonication is

recommended.
[5]

Acetonitrile Soluble - [1]

Ethanol
95 mg/mL (180.75

mM)

Sonication is

recommended.
[5]

Storage and Stability
Form

Storage
Temperature

Stability Source

Solid -20°C ≥ 4 years [1]

Stock Solution (in

DMSO)
-80°C

2 years (under

nitrogen)
[2]

Stock Solution (in

DMSO)
-20°C

1 year (under

nitrogen)
[2]

Stock Solution (in

solvent)
-80°C 1 year [4]

Stock Solution (in

solvent)
-20°C 1 month [4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
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Weighing: Accurately weigh the required amount of GNE-781 powder. For 1 mL of a 10 mM

solution, you will need 5.256 mg of GNE-781 (Molecular Weight: 525.6 g/mol ).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the GNE-781 powder.

Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

Ensure the final concentration is 10 mM.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-80°C for long-term use.

Preparation of Working Solution for In Vivo Studies (Oral
Gavage)
This protocol is adapted from a formulation yielding a clear solution of ≥ 1.67 mg/mL.[2]

Prepare a concentrated DMSO stock: Prepare a stock solution of GNE-781 in DMSO (e.g.,

16.7 mg/mL).

Vehicle Preparation: In a sterile tube, combine the following in the specified order, mixing

well after each addition:

100 µL of the GNE-781 DMSO stock solution (16.7 mg/mL)

400 µL of PEG300

50 µL of Tween-80

450 µL of Saline

Final Concentration: This will result in a 1 mL working solution with a GNE-781 concentration

of 1.67 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

The solution should be used immediately.

Troubleshooting Guide
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Issue Possible Cause Recommendation

Precipitation in stock solution

upon storage

Solvent has absorbed

moisture.

Use fresh, anhydrous DMSO.

Ensure vials are tightly sealed.

Inconsistent results in cell-

based assays

- Degradation of GNE-781 due

to improper storage. -

Inaccurate concentration of the

working solution.

- Aliquot stock solutions to

avoid freeze-thaw cycles. -

Prepare fresh working

solutions from a properly

stored stock for each

experiment. - Verify the final

DMSO concentration in the cell

culture medium is consistent

and non-toxic to the cells

(typically ≤ 0.1%).[4]

Compound precipitation in

aqueous buffer

Low aqueous solubility of

GNE-781.

- Increase the percentage of

co-solvents like DMSO or use

a surfactant. - Ensure the final

concentration of the compound

in the aqueous buffer is below

its solubility limit.

Low bioavailability in in vivo

studies

Poor formulation or improper

administration.

- Use a well-established

vehicle for oral administration,

such as the one described in

the experimental protocols. -

Ensure proper oral gavage

technique to deliver the full

dose.
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Caption: GNE-781 inhibits CBP/p300, preventing histone and transcription factor acetylation.
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Caption: Workflow for in vivo studies using GNE-781.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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